4-(cyclohexylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide

• CAS RN: 920960-53-8
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol
• IUPAC Name: 4-(cyclohexylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide
• InChI: InChI=1S/C14H18N4O/c15-13(19)11-8-17-14-10(6-7-16-14)12(11)18-9-4-2-1-3-5-9/h6-9H,1-5H2,(H2,15,19)(H2,16,17,18)
• InChI Key: IRBNLACIKXHWQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C3C=CNC3=NC=C2C(=O)N

Description

4-(cyclohexylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C14H18N4O and its molecular weight is 258.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(cyclohexylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (5.0 mg) in N,N-dimethylformamide (0.1 mL) were added 1-hydroxybenzotriazole (3.9 mg) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (4.5 mg). The mixture was stirred at 60° C. for 30 minutes. To the solution was added ammonium chloride and the mixture was stirred at ambient temperature for 18 hours. To the solution were added water and chloroform and the mixture was extracted with chloroform. The extract was dried over MgSO4, filtrated and evaporated in vacuo. The residue was purified by column chromatography on silica gel with chloroform and methanol (100:0 to 90:10) to give 4-(cyclohexylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxamide (3 mg) as a white powder.